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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the Patton-Reeder indicator, a crucial
reagent in the field of analytical chemistry. It details the indicator's chemical properties,
mechanism of action, experimental protocols for its use in complexometric titrations, and its
synthesis.

Core Chemical Identity

The Patton-Reeder indicator, scientifically known as Calconcarboxylic acid, is an azo dye
widely used for the determination of calcium ion concentration through complexometric titration.
[1][2] Its IUPAC name is 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-yl)diazenyllnaphthalene-
2-carboxylic acid.[1]

Chemical Formula: C21H1aN207S[1][3][4][5][6][7]
CAS Number: 3737-95-9[1][2][4][5][6][8]

Physicochemical Properties

The quantitative properties of the Patton-Reeder indicator are summarized below, providing a
clear reference for laboratory applications.
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Property Value Source(s)

Molar Mass 438.41 g/mol [L1121131[5118]

Dark red to dark purple or
Appearance [41[51[7]
black powder

Melting Point 300°C (with decomposition) [11[7]

N Soluble in water, ethanol, and
Solubility ) ) [1][7118][9]
sodium hydroxide.

] ) 568 — 573 nm (in acidic
Absorption Maximum (Amax) [2][4]
ethanol)

Density 1.6 +£0.1 g/cm3 [1]

Mechanism of Action: Complexometric Titration

The Patton-Reeder indicator is a metallochromic indicator that exhibits a distinct color change
upon binding to metal ions.[9][10] It is particularly selective for calcium ions under specific pH
conditions. The titration process relies on the principle that Ethylenediaminetetraacetic acid
(EDTA), a strong chelating agent, forms a more stable complex with Ca?* ions than the
indicator does.[1][9]

The process occurs at a high pH, typically between 12 and 14.[1][11] This alkaline environment
is crucial for precipitating magnesium ions as magnesium hydroxide (Mg(OH)z), thus
preventing their interference with the calcium determination.[1][11][12]

Signaling Pathway:

o Complex Formation: Initially, the Patton-Reeder (PR) indicator is added to the solution
containing calcium ions. It forms a wine-red colored complex (Ca-PR).[1] The free indicator is
blue.[1]

« Titration with EDTA: A standardized solution of EDTA is gradually added to the sample.
EDTA, being a stronger chelating agent, progressively binds with the free calcium ions.
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» Endpoint Detection: Once all free Ca?* ions are chelated by EDTA, the EDTA begins to
displace the indicator from the Ca-PR complex. This releases the free indicator back into the

solution.

o Color Change: The endpoint of the titration is marked by a sharp and stable color change
from the wine-red of the Ca-PR complex to the pure blue of the free indicator, signifying that

all calcium ions have been complexed by EDTA.[1][9]

The overall reaction can be summarized as: Ca-PR (Wine Red) + EDTA*~ - PR (Blue) + [Ca-
EDTAZ[1]

Ca2+

orms Complex

Ca-PR Complex
(Wine Red) SoAl

Displaced by EDTA orms Stronger Complex

Free PR Indicator Ca-EDTA Complex
(Blue) (More Stable)

1. Initial State 2. Titration

Figure 1: Patton-Reeder Indicator Signaling Pathway
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Figure 1: Patton-Reeder Indicator Signaling Pathway

Experimental Protocol: Determination of Calcium
Hardness
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This section outlines a detailed methodology for the quantitative analysis of calcium ions in a

water sample using the Patton-Reeder indicator and EDTA titration.

Reagents and Equipment:

Water Sample

Standard EDTA solution (e.g., 0.01 M)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) solution (e.g., 10% or 1N)[12][13]

Patton-Reeder indicator (solid, ground with NacCl, or as a solution)[12]

Burette, Pipette, Conical Flask

pH meter or pH indicator paper

Procedure:

Sample Preparation: Pipette a precise volume (e.g., 25.00 mL or 50.00 mL) of the water
sample into a clean conical flask.[12][14]

pH Adjustment: Add NaOH or KOH solution dropwise to the sample until the pH of the
solution is between 12 and 13.[11][13] This ensures the precipitation of any magnesium ions
as Mg(OH)z, preventing interference.[12] Confirm the pH using a pH meter or appropriate
indicator paper.

Indicator Addition: Add a small amount (e.g., 30-40 mg) of the Patton-Reeder indicator to the
flask.[12] Swirl the flask to dissolve the indicator. The solution should turn a distinct wine-red
color, indicating the formation of the Ca-PR complex.[12]

Titration: Fill a burette with the standard EDTA solution and record the initial volume. Titrate
the sample with the EDTA solution while constantly swirling the flask.

Endpoint Determination: Continue the titration until the color of the solution changes sharply
from wine-red to a pure, stable blue.[12] This is the endpoint.
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e Record and Repeat: Record the final volume of EDTA used. Repeat the titration with fresh
samples at least two more times to ensure concordant results.

» Calculation: Calculate the concentration of calcium ions in the sample based on the volume
of EDTA used, its concentration, and the initial sample volume.
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Figure 2: Experimental Workflow for Ca2* Titration
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Figure 2: Experimental Workflow for Ca2* Titration
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Synthesis Protocol

The synthesis of Calconcarboxylic acid was first described by James Patton and Wendell
Reeder in 1956.[1] The process involves the coupling of a diazotized sulfonic acid with a
naphthoic acid derivative.

Reactants:

¢ 1l-amino-2-naphthol-4-sulfonic acid
e 2-hydroxy-3-naphthoic acid
Procedure:

» Diazotization: 1-amino-2-naphthol-4-sulfonic acid is diazotized. This chemical process
converts the primary aromatic amine group (-NHz) into a diazonium salt group (-N27*) using
nitrous acid (usually generated in situ from sodium nitrite and a strong acid).

e Coupling Reaction: The resulting diazonium salt is then coupled with 2-hydroxy-3-naphthoic
acid. This azo coupling reaction forms the final product, Calconcarboxylic acid (Patton-
Reeder indicator).[1]
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Figure 3: Synthesis of Patton-Reeder Indicator
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Figure 3: Synthesis of Patton-Reeder Indicator

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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